Cas no 69436-23-3 (N-(3-amino-3,3-diphosphonopropyl)glycyl-L-alanine)

• Product Name: N-(3-amino-3,3-diphosphonopropyl)glycyl-L-alanine
• CAS No: 69436-23-3
• MF: C₈H₁₉N₃O₉P₂
• MW: 363.198683977127
• CID: 1736360
• PubChem ID: 50546
• Update Time: 2025-04-21

N-(3-amino-3,3-diphosphonopropyl)glycyl-L-alanine Chemical and Physical Properties

Names and Identifiers

• N-(3-amino-3,3-diphosphonopropyl)glycyl-L-alanine
• (2S)-2-[[2-[(3-amino-3,3-diphosphonopropyl)amino]acetyl]amino]propanoic acid
• DTXSID00219599
• 69436-23-3
• N-(alpha-Aminopropylidene-alpha,alpha-diphosphono)glycylalanine
• N-(N-(3-Amino-3,3-diphosphonopropyl)glycyl)alanine
• L-Alanine, N-(N-(3-amino-3,3-diphosphonopropyl)glycyl)-

• Inchi： 1S/C8H19N3O9P2/c1-5(7(13)14)11-6(12)4-10-3-2-8(9,21(15,16)17)22(18,19)20/h5,10H,2-4,9H2,1H3,(H,11,12)(H,13,14)(H2,15,16,17)(H2,18,19,20)/t5-/m0/s1
• InChI Key： JAGWERZITOJGBL-YFKPBYRVSA-N
• SMILES： P(C(CCNCC(N[C@H](C(=O)O)C)=O)(N)P(=O)(O)O)(=O)(O)O

Computed Properties

• Exact Mass: 363.05977
• Monoisotopic Mass: 363.059652
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 22
• Rotatable Bond Count: 9
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 220
• XLogP3: -9.6

Experimental Properties

• Density: 1.71
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.585
• PSA: 219.51
• LogP: -0.54520